Cas no 496862-89-6 (1H-1,2,4-Triazole, 3-(trifluoromethyl)-5-undecyl-)

• Product Name: 1H-1,2,4-Triazole, 3-(trifluoromethyl)-5-undecyl-
• CAS No: 496862-89-6
• MF: C₁₄H₂₄F₃N₃
• MW: 291.355673789978
• CID: 1525513
• Update Time: 2024-08-23

1H-1,2,4-Triazole, 3-(trifluoromethyl)-5-undecyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-(trifluoromethyl)-5-undecyl-
• 1H-1,2,4-Triazole, 5-(trifluoromethyl)-3-undecyl-

• Inchi： 1S/C14H24F3N3/c1-2-3-4-5-6-7-8-9-10-11-12-18-13(20-19-12)14(15,16)17/h2-11H2,1H3,(H,18,19,20)
• InChI Key： NZVFKEGDMOIFGI-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)F)=NC(CCCCCCCCCCC)=N1

Computed Properties

• Exact Mass: 291.19242

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 350.8±42.0 °C(Predicted)
• PSA: 41.57
• pka: 8.12±0.40(Predicted)